Cas no 2228216-09-7 (3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid
• CAS No: 2228216-09-7
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 6478833
• PubChem ID: 165649641
• Update Time: 2025-06-07

3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid
• EN300-1824824
• 2228216-09-7

• Inchi： 1S/C10H13NO5/c1-15-7-4-11-5-8(16-2)10(7)6(12)3-9(13)14/h4-6,12H,3H2,1-2H3,(H,13,14)
• InChI Key： FWFDDMBGYHDBRU-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C(=CN=CC=1OC)OC

Computed Properties

• Exact Mass: 227.07937252g/mol
• Monoisotopic Mass: 227.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.9Ų

Additional information on 3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid

Professional Introduction to 3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic Acid (CAS No. 2228216-09-7)

3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid, a compound with the CAS number 2228216-09-7, has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This compound belongs to a class of molecules that integrate heterocyclic structures with functional carboxylic acid groups, making it a versatile candidate for various synthetic and pharmacological explorations.

The molecular structure of 3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid consists of a pyridine ring substituted with dimethoxy groups at the 3rd and 5th positions, connected to a propanoic acid moiety through a hydroxylated carbon atom. This arrangement imparts both lipophilicity and hydrophilicity, which are crucial for its solubility and interaction with biological targets. The presence of the hydroxyl group also suggests potential for hydrogen bonding interactions, which could be exploited in drug design and molecular recognition processes.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. The dimethoxy substitution pattern on the pyridine ring enhances its electronic properties, making it an attractive scaffold for ligand design in medicinal chemistry. Specifically, 3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid has been explored as a potential intermediate in the synthesis of more complex molecules with therapeutic implications.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The carboxylic acid group and the hydroxyl group provide multiple sites for interaction with enzymatic active sites, suggesting that it could serve as a lead compound for the development of inhibitors or activators. For instance, studies have shown that pyridine-based compounds can interact with metalloenzymes and hydrolases, potentially leading to novel therapeutic agents for conditions such as inflammation and metabolic disorders.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. Virtual screening techniques have been employed to identify how 3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid might bind to various biological targets. These simulations have highlighted its potential as an antagonist or agonist for certain receptors and enzymes, paving the way for further experimental validation.

The synthesis of this compound has also been optimized to improve yield and purity. Modern synthetic methodologies, including flow chemistry and catalytic processes, have been utilized to streamline the production of 3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid. These techniques not only enhance efficiency but also reduce waste, aligning with green chemistry principles. The development of scalable synthetic routes is crucial for its application in industrial settings and large-scale drug discovery programs.

In addition to its pharmacological potential, this compound has shown promise in material science applications. The unique combination of functional groups makes it suitable for designing polymers and coatings with enhanced properties. For example, its ability to form hydrogen bonds could be leveraged to create materials with improved adhesion or biocompatibility.

The biological activity of 3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid has been further investigated through in vitro assays. Preliminary results indicate that it may exhibit anti-inflammatory effects by modulating cytokine production pathways. This aligns with current trends in drug development, where targeting inflammation is a key strategy for treating chronic diseases such as arthritis and cardiovascular disorders.

The compound's stability under various conditions has also been assessed. Studies have demonstrated that it remains stable under acidic and basic environments, suggesting broad applicability in different formulations. Furthermore, its solubility profile has been optimized for aqueous-based drug delivery systems, enhancing its potential for therapeutic use.

Ethical considerations are paramount in the development and application of new chemical entities like 3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid. Rigorous safety testing is conducted to ensure that it does not pose undue risks to human health or the environment. Collaborative efforts between chemists, biologists, and regulatory agencies are essential to navigate these challenges effectively.

The future prospects for this compound are promising. Ongoing research aims to explore its full potential by investigating new synthetic routes and expanding its range of applications. As our understanding of molecular interactions continues to grow, compounds like 3-(3,5-dimethoxypyridin-4-yl)-3-hydroxypropanoic acid are likely to play a pivotal role in advancing both medicinal chemistry and material science.